Cas no 721406-30-0 (2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid)

• Product Name: 2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid
• CAS No: 721406-30-0
• MF: C₁₆H₁₂F₂O₄S
• MW: 338.325890541077
• CID: 3105439
• PubChem ID: 2341481
• Update Time: 2025-07-23

2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid
• 2-({2-[4-(difluoromethoxy)phenyl]-2-oxoethyl}sulfanyl)benzoic acid
• 2-[2-[4-(difluoromethoxy)phenyl]-2-oxoethyl]sulfanylbenzoic acid
• EN300-04159
• G26296
• Z56860664
• AKOS000122567
• 721406-30-0
• 2-({2-[4-(difluoromethoxy)phenyl]-2-oxoethyl}sulfanyl)benzoicacid

• Inchi： 1S/C16H12F2O4S/c17-16(18)22-11-7-5-10(6-8-11)13(19)9-23-14-4-2-1-3-12(14)15(20)21/h1-8,16H,9H2,(H,20,21)
• InChI Key： JUFOBBFGDYGQBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)CC(C1C=CC(=CC=1)OC(F)F)=O

Computed Properties

• Exact Mass: 338.04243636Da
• Monoisotopic Mass: 338.04243636Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid

Comprehensive Overview of 2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid (CAS No. 721406-30-0)

2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid (CAS No. 721406-30-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound, characterized by its difluoromethoxy and benzoic acid moieties, exhibits intriguing chemical behavior that makes it a subject of interest for drug discovery and material science. Researchers are particularly drawn to its potential as a building block for small-molecule inhibitors and enzyme modulators, which are critical in addressing modern health challenges.

The molecular structure of 2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid features a sulfur-containing linker that bridges a phenyl ketone and a carboxylic acid group. This configuration is often associated with enhanced bioavailability and metabolic stability, making it a promising candidate for medicinal chemistry applications. Recent studies have explored its role in targeting inflammatory pathways and oxidative stress—two areas of high relevance in contemporary healthcare, especially given the rising global focus on chronic diseases and aging populations.

In the context of green chemistry and sustainable synthesis, CAS No. 721406-30-0 has also been investigated for its potential to reduce environmental impact. The incorporation of fluorine atoms in its structure often improves compound efficacy while minimizing dosage requirements, aligning with the growing demand for eco-friendly pharmaceutical practices. This aligns with trends in AI-driven drug design, where computational tools are used to optimize molecular structures for both performance and sustainability.

From a commercial perspective, 2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid is often sought after by contract research organizations (CROs) and pharmaceutical developers specializing in precision medicine. Its versatility in structure-activity relationship (SAR) studies makes it a valuable tool for designing next-generation therapeutics. Frequently searched questions include its solubility profiles, synthetic routes, and patent status, reflecting the compound's broad utility and intellectual property potential.

Ongoing research into CAS No. 721406-30-0 continues to uncover new applications, particularly in the realm of personalized healthcare and biomarker development. As the scientific community prioritizes drug repurposing and multi-target therapies, this compound’s modular structure positions it as a key player in innovative treatment strategies. Its relevance to neurodegenerative research and metabolic disorders further underscores its importance in addressing unmet medical needs.

In summary, 2-[2-(4-Difluoromethoxy-phenyl)-2-oxo-ethylsulfanyl]-benzoic acid represents a convergence of cutting-edge chemistry and biomedical innovation. Its study not only advances fundamental science but also holds tangible promise for improving human health, making it a focal point for both academic and industrial research endeavors.